Cas no 23234-41-5 (Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate hydrochloride)

• Product Name: Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate hydrochloride
• CAS No: 23234-41-5
• MF: C₁₁H₁₆ClNO₄
• MW: 261.702042579651
• MDL: MFCD30180877
• CID: 2935691
• PubChem ID: 69975237
• Update Time: 2025-06-14

Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-AMINO-3-(3,4-DIHYDROXYPHENYL)PROPANOATE HYDROCHLORIDE
• Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate hydrochloride

• MDL： MFCD30180877
• Inchi： 1S/C11H15NO4.ClH/c1-2-16-11(15)8(12)5-7-3-4-9(13)10(14)6-7;/h3-4,6,8,13-14H,2,5,12H2,1H3;1H
• InChI Key： CVQFXVIIFKVRCK-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(CC1C=CC(=C(C=1)O)O)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 234
• Topological Polar Surface Area: 92.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate hydrochloride

Recent Advances in the Study of Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate Hydrochloride (CAS: 23234-41-5)

Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate hydrochloride (CAS: 23234-41-5) is a synthetic derivative of L-DOPA, a well-known precursor to neurotransmitters such as dopamine, norepinephrine, and epinephrine. This compound has garnered significant attention in recent years due to its potential applications in neuropharmacology, particularly in the treatment of neurodegenerative diseases such as Parkinson's disease. The compound's unique chemical structure, featuring both catechol and ester functional groups, makes it a promising candidate for drug development and biochemical research.

Recent studies have focused on the synthesis, characterization, and biological evaluation of Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate hydrochloride. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits enhanced blood-brain barrier permeability compared to L-DOPA, which could improve its efficacy in treating central nervous system disorders. The study utilized advanced computational modeling and in vitro assays to validate these findings, highlighting the compound's potential as a next-generation therapeutic agent.

Another key area of research involves the compound's antioxidant properties. A 2022 paper in Free Radical Biology and Medicine reported that Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate hydrochloride exhibits potent free radical scavenging activity, which may contribute to its neuroprotective effects. The study employed electron paramagnetic resonance (EPR) spectroscopy to quantify the compound's ability to neutralize reactive oxygen species (ROS), providing mechanistic insights into its therapeutic potential.

In addition to its neuropharmacological applications, recent investigations have explored the compound's role in metabolic pathways. A 2023 study in Biochemical Pharmacology revealed that Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate hydrochloride modulates mitochondrial function and energy metabolism in neuronal cells. These findings suggest that the compound could have broader implications for treating metabolic disorders associated with neurodegeneration.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Current research efforts are focused on structural modifications to improve its stability, bioavailability, and target specificity. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, Ethyl 2-amino-3-(3,4-dihydroxyphenyl)propanoate hydrochloride (CAS: 23234-41-5) represents a versatile and promising compound in the field of neuropharmacology and beyond. Ongoing research continues to uncover its multifaceted biological activities, paving the way for innovative therapeutic strategies. Future studies should prioritize preclinical and clinical evaluations to fully realize its potential in addressing unmet medical needs.